Cas no 1487176-55-5 (2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol)

• Product Name: 2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol
• CAS No: 1487176-55-5
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5190349
• PubChem ID: 65312320
• Update Time: 2025-05-22

2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[(3,5-dimethylphenyl)methyl]amino]-
• 2-((3,5-Dimethylbenzyl)amino)propane-1,3-diol
• 2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol

• Inchi： 1S/C12H19NO2/c1-9-3-10(2)5-11(4-9)6-13-12(7-14)8-15/h3-5,12-15H,6-8H2,1-2H3
• InChI Key： BXYHBIMZITWVFB-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=CC(C)=CC(C)=C1)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol

Comprehensive Overview of 2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol (CAS No. 1487176-55-5)

2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol, identified by its CAS No. 1487176-55-5, is a specialized organic compound with a unique molecular structure. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and therapeutic interventions. The presence of both methylamino and diol functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for designing novel bioactive compounds.

In recent years, the demand for high-purity chemical intermediates like 2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound’s ability to interact with biological systems at a molecular level has made it a subject of study in cancer research and neurodegenerative disease therapies. Its CAS No. 1487176-55-5 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

The synthesis of 2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol involves multi-step organic reactions, often requiring catalysts and controlled conditions to achieve optimal yield. Its 3,5-dimethylphenyl moiety contributes to its stability, while the propane-1,3-diol backbone enhances its solubility in polar solvents. These properties are critical for its utility in formulation science and pharmacokinetic studies.

From an industrial perspective, CAS No. 1487176-55-5 is often discussed in the context of green chemistry and sustainable synthesis. Companies are exploring eco-friendly methods to produce this compound, aligning with global trends toward reducing carbon footprints in chemical manufacturing. Questions like “How is 2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol synthesized sustainably?” are increasingly common in search engines, highlighting public interest in environmentally conscious practices.

Another area of interest is the compound’s potential role in cosmetic formulations. Its diol structure suggests compatibility with skin-friendly formulations, sparking inquiries about its use in anti-aging creams and moisturizers. While research is still preliminary, the compound’s hydrating properties and low toxicity profile make it a candidate for future dermatological applications.

In summary, 2-{(3,5-dimethylphenyl)methylamino}propane-1,3-diol (CAS No. 1487176-55-5) is a multifaceted compound with promising applications across pharmaceuticals, biotechnology, and cosmetics. Its unique chemical properties and adaptability to modern research needs ensure its continued relevance in scientific and industrial communities. As studies progress, this compound may unlock new possibilities in personalized medicine and sustainable chemistry.